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Compound of Interest
Compound Name: HATU

Cat. No.: B8005175

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility and stability of HATU (1-
[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate),
a widely used coupling reagent in peptide synthesis and organic chemistry. Understanding
these properties is critical for optimizing reaction conditions, ensuring reproducibility, and
maintaining safety in the laboratory.

Core Properties of HATU

HATU is a white to off-white crystalline solid known for its high efficiency in facilitating amide
and ester bond formation, particularly in sterically hindered cases.[1][2] It functions by
activating a carboxylic acid to form a highly reactive OAt-active ester.[2][3][4]

Property Value

CAS Number 148893-10-1

Molecular Formula C10H15FsN6sOP

Molecular Weight 380.23 g/mol

Appearance White to off-white crystalline solid/powder
Melting Point ~183-191°C (with decomposition)
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Solubility Profile

HATU is generally soluble in polar aprotic solvents, which are commonly used for peptide

coupling reactions. Its solubility in non-polar solvents is limited. Anhydrous solvents are crucial

for successful reactions, as the presence of water can lead to hydrolysis of the activated ester

intermediate.

Solvent

Solubility

Notes

N,N-Dimethylformamide (DMF)

Soluble

The most common solvent for

HATU-mediated couplings.

Dimethyl Sulfoxide (DMSO)

Soluble (=16 mg/mL)

Often suggested as an

N-Methyl-2-pyrrolidone (NMP) Soluble ]
alternative to DMF.
Acetonitrile (ACN) Soluble
Acetone Soluble
While HATU itself has low
solubility, it is used for
couplings in DCM. The
Dichloromethane (DCM) Low/Slight addition of a base like DIPEA
can help dissolve the
components as the reaction
proceeds.
) Can be used, but may result in
Tetrahydrofuran (THF) Low/Slight )
a suspension.
Water Insoluble
Ethanol (EtOH) Insoluble

Stability and Storage

Proper storage and handling are paramount due to HATU's potential thermal instability and

sensitivity to moisture.
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Condition

Stability Profile

Recommendations

Solid-State Storage

Very stable and not

hygroscopic.

Can be stored indefinitely at
0°C. A storage temperature of

2-8°C is also recommended.

Solution Stability (in DMF)

A 0.5M solution in DMF can be
stored under an inert
atmosphere for weeks. After 4
weeks, purity is approximately
85%.

For best results, use freshly
prepared solutions. Long-term
storage of solutions is not

recommended.

Thermal Stability

Potentially explosive. Violent
decomposition can occur when
dried at elevated

temperatures.

Avoid heating the solid
reagent. A study flagged HATU
as potentially shock-sensitive

and explosive.

Hydrolysis

Susceptible to hydrolysis in the
presence of water, which can

deactivate the reagent.

Use anhydrous solvents and
an inert atmosphere for
reactions to prevent moisture

contamination.

Safety Warning: HATU is classified as a moderate skin sensitizer (GHS Category 1A) and has

been shown to induce allergic reactions, which can range from skin irritation to severe

anaphylaxis. Appropriate personal protective equipment (PPE) should be worn at all times.

Experimental Protocols and Methodologies

A. General Protocol for HATU-Mediated Amide Coupling

This protocol outlines a standard procedure for coupling a carboxylic acid and an amine.

o Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the carboxylic

acid (1.0 equiv.) in an anhydrous polar aprotic solvent (e.g., DMF, 0.2 M).

o Activation: Add HATU (1.0-1.2 equiv.) to the solution. Add a non-nucleophilic base, such as

N,N-Diisopropylethylamine (DIPEA) (2.0 equiv.), to the mixture.
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e Pre-activation: Stir the mixture at room temperature for a few minutes (5-30 min) to allow for
the formation of the OAt-active ester. This step is crucial to avoid side reactions where HATU
reacts directly with the amine.

e Coupling: Add the amine (1.1 equiv.) to the reaction mixture.

e Monitoring: Let the reaction proceed at room temperature. Monitor its progress using an
appropriate analytical technique, such as HPLC or TLC. Reactions are typically complete
within 1 to 24 hours.

o Work-up: Perform an aqueous work-up to remove byproducts like tetramethylurea and HOAL.
The desired amide product can then be purified, typically by flash chromatography.

B. Protocol for Preparing a HATU Stock Solution
e Use a dry flask under an inert atmosphere.
» Add the calculated mass of solid HATU to the flask.

o Add the required volume of anhydrous DMF to achieve the desired concentration (e.g., 0.5
M).

o Gently swirl or stir the mixture until the HATU is fully dissolved.

» Store the solution at 0°C under an inert atmosphere and seal it carefully to prevent moisture
ingress.

Visualized Mechanisms and Workflows
HATU-Mediated Amide Bond Formation Workflow

The following diagram illustrates the key steps in the HATU reaction mechanism, from
carboxylic acid activation to the final amide product.
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Caption: Workflow of HATU-mediated amide coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8005175#hatu-reagent-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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